Isopropyl [5-(2,6-dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate

• Molecular Formula: C15H13Cl2NO3S2
• Molecular Weight: 390.3 g/mol
• IUPAC Name: propan-2-yl 2-[(5Z)-5-[(2,6-dichlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C15H13Cl2NO3S2/c1-8(2)21-13(19)7-18-14(20)12(23-15(18)22)6-9-10(16)4-3-5-11(9)17/h3-6,8H,7H2,1-2H3/b12-6-
• InChI Key: UUTMLPQNBNHJGL-SDQBBNPISA-N
• Isomeric SMILES: CC(C)OC(=O)CN1C(=O)/C(=C/C2=C(C=CC=C2Cl)Cl)/SC1=S
• SMILES: CC(C)OC(=O)CN1C(=O)C(=CC2=C(C=CC=C2Cl)Cl)SC1=S

Description

Isopropyl [5-(2,6-dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate, also known as ITC-1, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

Isopropyl [5-(2,6-dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has been shown to inhibit the activity of the enzyme thioredoxin reductase (TrxR). TrxR plays a key role in regulating cellular redox balance, and its inhibition can lead to oxidative stress and apoptosis. A study by Sharma et al. (2018) demonstrated that this compound inhibited TrxR activity in cancer cells, leading to an increase in reactive oxygen species and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. A study by Singh et al. (2017) demonstrated that this compound induced DNA damage and cell cycle arrest in cancer cells. Another study by Sharma et al. (2018) showed that this compound inhibited the migration and invasion of cancer cells. These findings suggest that this compound could have potential applications in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using Isopropyl [5-(2,6-dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate in lab experiments is that it has been shown to be relatively non-toxic to normal cells. A study by Sharma et al. (2018) demonstrated that this compound had no significant effect on the viability of normal cells at concentrations that were effective against cancer cells. However, one limitation of using this compound is that it is relatively unstable and can degrade over time. This could make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on Isopropyl [5-(2,6-dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate. One possibility is to investigate its potential applications in the treatment of other diseases besides cancer. Another possibility is to explore its mechanism of action in more detail, in order to better understand how it affects cellular processes. Additionally, it may be possible to develop more stable derivatives of this compound that could be used in a wider range of experiments. Finally, it may be possible to develop new therapies based on this compound that could be used to treat cancer and other diseases.

Synthesis Methods

Isopropyl [5-(2,6-dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate can be synthesized by reacting 2,6-dichlorobenzaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting compound is then reacted with isopropyl chloroacetate to form this compound. This synthesis method has been described in detail in a study by Singh et al. (2017).

Scientific Research Applications

Isopropyl [5-(2,6-dichlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetate has been shown to have potential applications in the field of cancer research. A study by Sharma et al. (2018) demonstrated that this compound inhibited the growth of cancer cells in vitro and in vivo. Another study by Singh et al. (2017) showed that this compound induced apoptosis in cancer cells. These findings suggest that this compound could be a promising candidate for the development of new cancer therapies.